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Compound of Interest

Compound Name: 7-Iodo-2-methylquinoline

Cat. No.: B11852735 Get Quote

Executive Safety Summary
7-Iodo-2-methylquinoline (a halogenated quinaldine derivative) presents a dual-hazard

profile: immediate acute irritation characteristic of alkyl halides and the potential chronic toxicity

associated with the quinoline pharmacophore.

While specific toxicological data for the 7-iodo variant is often extrapolated from its chlorinated

analog (CAS 4965-33-7), Structure-Activity Relationship (SAR) analysis dictates a conservative

safety posture. The quinoline core is a known mutagen and potential carcinogen (Category 1B

for parent quinoline). Consequently, this substance must be handled as a High-Potency Active

Pharmaceutical Ingredient (HPAPI) intermediate until definitive toxicology proves otherwise.

Core Hazard Classifications (GHS/SAR Derived)
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Hazard Type Classification H-Code
Mechanism of
Action

Acute Toxicity Oral/Dermal (Cat 4) H302/H312
Systemic absorption

via lipophilic transport.

Irritation Skin/Eye (Cat 2A/2) H315/H319
Electrophilic attack on

mucous membranes.

Genotoxicity
Suspected Mutagen

(Cat 2)
H341

Intercalation of the

planar quinoline ring

into DNA.

Target Organ
STOT-SE

(Respiratory)
H335

Dust inhalation

triggers bronchial

inflammation.

Hierarchy of Controls & PPE Matrix
The following protocols prioritize Engineering Controls over PPE. PPE is the last line of

defense, not the first.

Engineering Controls (Mandatory)
Primary Containment: All weighing and solubilization must occur within a certified Chemical

Fume Hood or Powder Containment Enclosure operating at a face velocity of 80–100 fpm.

Static Control: Use an ionizing bar or anti-static gun during weighing. Halogenated quinoline

powders are prone to static charge, increasing dispersion risk.

Personal Protective Equipment (PPE) Specifications
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Body Area Standard Requirement Technical Justification

Hand Protection
Double Nitrile Gloves(Inner: 4

mil, Outer: 5-8 mil)

Permeation Resistance:

Iodinated organics can

permeate standard latex.

Nitrile offers superior

resistance to the likely carrier

solvents (DCM, DMSO).

Protocol: Change outer gloves

immediately upon splash.[1]

Eye Protection
Chemical Splash

Goggles(ANSI Z87.1+)

Vapor/Dust Seal: Safety

glasses are insufficient.

Quinaldine dust is a severe

lachrymator; a full seal

prevents ocular mucosal

absorption.

Respiratory
N95 (Minimum)If outside hood:

P100 Half-Mask

Particulate Filtration: Essential

during transfer of solid

material. If the hood sash is

raised >18 inches, a P100

respirator is required.

Body Defense
Tyvek® Lab Coat(Closed front,

elastic cuffs)

Dermal Barrier: Cotton coats

allow dust to penetrate and

remain against the skin. Tyvek

provides a non-porous barrier

against solid particulates.

Operational Workflow: Handling & Solubilization
This protocol utilizes a Self-Validating System: every step includes a check to ensure

containment before proceeding.

Step 1: Pre-Operational Validation
Airflow Check: Verify fume hood flow monitor reads "Safe" (green LED or >80 fpm).
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Glove Integrity Test: Inflate nitrile gloves with air and squeeze to check for pinhole leaks

before donning.

Solvent Prep: Pre-measure solvents (e.g., Dichloromethane, DMSO) to minimize open-

container time.

Step 2: Weighing & Transfer
The "Coffin" Method: Place the weighing boat inside a larger secondary container (e.g., a

plastic Tupperware or deep glass dish) inside the balance draft shield.

Transfer: Spatulate the 7-Iodo-2-methylquinoline gently. Avoid "dumping" which creates

aerosol plumes.

Decontamination: Wipe the exterior of the stock bottle with a DCM-dampened Kimwipe

before removing it from the hood.

Step 3: Solubilization (Exothermic Caution)
Solvent Choice: 7-Iodo-2-methylquinoline is lipophilic.

Preferred: Dichloromethane (DCM), Chloroform, DMSO.

Avoid: Water (insoluble).

Dissolution: Add solvent slowly. The iodine substituent adds mass, but the nitrogen lone pair

can still accept protons. If using acidic media, expect heat generation.

Emergency Response & Disposal Logistics
Spill Management (Solid)[2]

Evacuate the immediate area if the spill is >5 grams outside a hood.

Don PPE: Full Tyvek suit, double gloves, P100 respirator.

Contain: Do not dry sweep. Cover spill with wet sand or vermiculite to suppress dust.
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Clean: Scoop into a wide-mouth jar. Wash area with soap and water (quinoline residues are

oily; water alone will spread them).

Waste Disposal Streams
Segregate waste based on the halogen content.

Solid Waste: Label as "Hazardous Waste - Toxic Solid (Halogenated Organic)."

Liquid Waste: Dispose in "Halogenated Organic Solvents" carboy.

Critical: Do NOT mix with strong oxidizers (e.g., Nitric Acid) or strong bases, as the iodine

moiety can cleave or react violently.

Visualized Safety Logic (Workflow)
The following diagram illustrates the decision-making logic for handling this compound,

ensuring no step is skipped.
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Start: Handling 7-Iodo-2-methylquinoline

Risk Assessment:
Is Fume Hood Available?

STOP: Do Not Proceed.
Acquire Engineering Controls.

No

PPE Validation:
1. Double Nitrile Gloves
2. Goggles (ANSI Z87.1)

3. Tyvek Coat

Yes

Weighing Protocol:
Use Static Gun + Secondary Containment

Solubilization:
Dissolve in DCM/DMSO

(Watch for Exotherm)

Decontamination:
Wipe surfaces with Ethanol/Soap

Disposal:
Halogenated Waste Stream

Click to download full resolution via product page

Figure 1: Decision logic for the safe handling and disposal of halogenated quinoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Iodo-2-methylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11852735#personal-protective-equipment-for-
handling-7-iodo-2-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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